1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological activities.
Scientific Research Applications
- This compound has been investigated as a substrate in photocatalyst-, metal-, and additive-free direct C–H arylation reactions. Specifically, it participates in a visible light-mediated process where it reacts with aryl acyl peroxides to form 3-arylquinoxalin-2(1H)-ones. The absence of photocatalysts, additives, and metal catalysts makes this method environmentally friendly and provides moderate to good yields of the desired products .
- The compound can serve as a precursor for synthesizing tri(o-tolyl)phosphine (also known as tri-o-tolylphosphane). Tri(o-tolyl)phosphine is a useful phosphine ligand in coordination chemistry and catalysis. Its applications include transition metal complexation and catalytic reactions .
- Researchers have used the compound as a key intermediate to synthesize novel heterocyclic derivatives. For example, by coupling it with hydrazine carboxylic acid derivatives, they obtained new enamine nitrile derivatives with potential biological activity. These derivatives can be further evaluated for their pharmacological properties .
- Although specific studies on this compound are limited, its structural features suggest potential bioactivity. Quinoline-based compounds often exhibit interesting biological properties. Researchers could explore its potential as an anticancer or antimicrobial agent by evaluating its cytotoxicity against cancer cell lines or its antibacterial/antifungal activity .
Photocatalysis and C–H Arylation
Phosphine Ligand Synthesis
Design of Novel Heterocyclic Compounds
Anticancer and Antimicrobial Studies
properties
IUPAC Name |
1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2/c1-12-7-9-13(10-8-12)18-20-19(24-21-18)15-11-22(2)16-6-4-3-5-14(16)17(15)23/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COZBZHXDCJJFGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C4=CC=CC=C4C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.